Cas no 2438637-59-1 (1H-Isoindol-1-one, 6-chloro-5-fluoro-2,3-dihydro-, hydrochloride (1:1))

6-Chloro-5-fluoro-2,3-dihydro-1H-isoindol-1-one hydrochloride (1:1) is a halogenated isoindolinone derivative with potential applications in pharmaceutical and agrochemical research. The compound features both chloro and fluoro substituents, enhancing its reactivity and selectivity in synthetic pathways. Its hydrochloride salt form improves solubility and stability, facilitating handling and storage. The structural framework of the dihydro-isoindol-1-one core offers versatility for further functionalization, making it a valuable intermediate in medicinal chemistry. The presence of electron-withdrawing groups may influence its binding affinity in biological systems, suggesting utility in the development of bioactive molecules. This compound is suitable for use in controlled reactions requiring precise halogenated building blocks.
1H-Isoindol-1-one, 6-chloro-5-fluoro-2,3-dihydro-, hydrochloride (1:1) structure
2438637-59-1 structure
Product Name:1H-Isoindol-1-one, 6-chloro-5-fluoro-2,3-dihydro-, hydrochloride (1:1)
CAS No:2438637-59-1
MF:C8H6Cl2FNO
MW:222.043743610382
CID:5165216
PubChem ID:134611669
Update Time:2025-05-26

1H-Isoindol-1-one, 6-chloro-5-fluoro-2,3-dihydro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindol-1-one, 6-chloro-5-fluoro-2,3-dihydro-, hydrochloride (1:1)
    • CS-WAA0298
    • 6-Chloro-5-fluoroisoindolin-1-one hydrochloride
    • E83106
    • AKOS037651865
    • 2438637-59-1
    • CS-17509
    • Inchi: 1S/C8H5ClFNO.ClH/c9-6-2-5-4(1-7(6)10)3-11-8(5)12;/h1-2H,3H2,(H,11,12);1H
    • InChI Key: TZCIFLMWIATYKU-UHFFFAOYSA-N
    • SMILES: O=C1NCC2=CC(F)=C(Cl)C=C12.Cl

Computed Properties

  • Exact Mass: 220.9810474g/mol
  • Monoisotopic Mass: 220.9810474g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 211
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1Ų

1H-Isoindol-1-one, 6-chloro-5-fluoro-2,3-dihydro-, hydrochloride (1:1) Pricemore >>

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Additional information on 1H-Isoindol-1-one, 6-chloro-5-fluoro-2,3-dihydro-, hydrochloride (1:1)

Compound CAS No. 2438637-59-1: A Comprehensive Overview

The compound CAS No. 2438637-59-1, also known as 1H-Isoindol-1-one, 6-chloro-5-fluoro-2,3-dihydro-, hydrochloride (1:1), is a fascinating molecule with significant implications in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

Structural Insights: The molecular structure of CAS No. 2438637-59-1 is characterized by a isoindole ring system, which is a bicyclic structure consisting of two fused rings—a benzene ring and a pyrrole-like ring. The presence of chlorine and fluorine substituents at specific positions (6-chloro and 5-fluoro) introduces unique electronic and steric properties to the molecule. These substituents not only influence the compound's physical properties but also play a crucial role in its biological activity.

Synthesis and Characterization: The synthesis of CAS No. 2438637-59-1 involves a multi-step process that typically includes nucleophilic aromatic substitution, Friedel-Crafts alkylation, or other advanced organic reactions. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels. The compound has been characterized using various spectroscopic techniques such as NMR, IR, and mass spectrometry, which have provided detailed insights into its molecular structure.

Biological Activity: One of the most compelling aspects of CAS No. 2438637-59-1 is its potential as a biologically active molecule. Studies have shown that this compound exhibits antimicrobial, antioxidant, and anti-inflammatory properties, making it a promising candidate for drug development. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that the compound can inhibit the growth of certain pathogenic bacteria, suggesting its potential use in antibacterial therapies.

Pharmacokinetics and Toxicology: Understanding the pharmacokinetics of CAS No. 2438637-59-1 is essential for its therapeutic applications. Preclinical studies have revealed that the compound has a favorable absorption profile and moderate bioavailability when administered orally. Additionally, toxicological evaluations have shown that it exhibits low toxicity at therapeutic doses, further supporting its potential as a drug candidate.

Applications in Drug Development: The unique combination of structural features and biological activity makes CAS No. 2438637-59-1 an attractive molecule for drug development. Researchers are exploring its potential in treating various diseases, including infectious diseases, inflammatory disorders, and oxidative stress-related conditions. Collaborative efforts between academic institutions and pharmaceutical companies are underway to further investigate its therapeutic potential.

Future Directions: As research on CAS No. 2438637-59-1 continues to advance, there is growing interest in understanding its mechanism of action at the molecular level. Future studies are expected to focus on optimizing its pharmacokinetic properties, identifying novel targets for therapeutic intervention, and exploring its synergistic effects with other drugs. The integration of computational chemistry tools with experimental approaches will likely accelerate the discovery process.

In conclusion, CAS No. 2438637-59-1 represents a significant advancement in the field of organic chemistry and pharmacology. Its unique structural features, coupled with promising biological activity, position it as a key player in drug development efforts. As research progresses, this compound has the potential to contribute significantly to the treatment of various diseases, offering hope for patients worldwide.

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